Cas no 764-01-2 (2-Butyn-1-ol)

• Product Name: 2-Butyn-1-ol
• CAS No: 764-01-2
• MF: C₄H₆O
• MW: 70.0898413658142
• MDL: MFCD00002914
• CID: 39778
• PubChem ID: 12991
• Update Time: 2025-04-19

2-Butyn-1-ol Chemical and Physical Properties

Names and Identifiers

• but-2-yn-1-ol
• 2-Butyn-1-ol
• 1-hydroxybut-2-yne
• 2-BUTYNE-1-OL
• 2-Butynol
• 2-Butynyl alcohol
• 2-butynyl-1-ol
• BUT-2-IN-1-OL
• but-2-yne-1-ol
• CH3CequivCCH2OH
• methyl propargyl alcohol
• propargylic alcohol
• Hydroxymethylmethylacetylene
• NSC 222371
• A838690
• B0712
• 2-HYDROXY-4-METHOXYPHENYLACETONE
• BCP07121
• CH3C.$.CCH2OH
• 2-Butyn-1-ol, 98%
• Q27291239
• AKOS009158835
• AI3-37252
• 2-butin-1-ol
• FT-0611636
• DTXSID8022115
• CS-B1382
• NSC-222371
• UNII-US5293942K
• 764-01-2
• NS00037779
• US5293942K
• AMY19259
• EN300-88677
• InChI=1/C4H6O/c1-2-3-4-5/h5H,4H2,1H
• MFCD00002914
• J-802073
• NSC222371
• 2-butyn1-ol
• 2-butyn-l-ol
• GS-6159
• EINECS 212-113-4
• DTXCID702115
• 1-Hydroxybut-2-yne; 2-Butynol; 2-Butynyl alcohol; NSC 222371;
• DB-020754

• MDL： MFCD00002914
• Inchi： 1S/C4H6O/c1-2-3-4-5/h5H,4H2,1H3
• InChI Key： NEEDEQSZOUAJMU-UHFFFAOYSA-N
• SMILES： OCC#CC
• BRN： 1733676

Computed Properties

• Exact Mass: 70.04190
• Monoisotopic Mass: 70.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.937 g/mL at 25 °C(lit.)
• Melting Point: −2.2 °C (lit.)
• Boiling Point: 145°C(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.453(lit.)
• Solubility: Miscible with chloroform and methanol.
• Stability/Shelf Life: Stable. Flammable.
• PSA: 20.23000
• LogP: 0.00200
• Solubility: Not determined
• Sensitiveness: Sensitive to heat and air

2-Butyn-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R43; R52/53
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons